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Compound of Interest

Compound Name: 5-Methyl-2-hexyne

Cat. No.: B3270837

An In-depth Technical Guide to 5-Methyl-2-
hexyne

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Methyl-2-hexyne, a valuable
building block in organic synthesis. This document details its chemical identity, physical
properties, and outlines a common synthetic route, including a detailed experimental protocol.
Spectroscopic data for characterization and key reaction pathways are also presented to
support its application in research and development.

Chemical Identity and Properties

5-Methyl-2-hexyne is an internal alkyne with the Chemical Abstracts Service (CAS) registry
number 53566-37-3.[1][2] Its molecular structure consists of a six-carbon chain with a triple
bond between the second and third carbon atoms and a methyl group at the fifth position.

Molecular Formula: C7H12[3][4]

The key physicochemical properties of 5-Methyl-2-hexyne are summarized in the table below
for easy reference.
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Property Value

CAS Number 53566-37-3
Molecular Formula C7Ha12
Molecular Weight 96.17 g/mol [3]
Boiling Point 102-102.5 °C
Melting Point -92.9 °C[4]
Density 0.738 g/cm?3[4]
Refractive Index 1.415[4]

Synthesis of 5-Methyl-2-hexyne

A common and effective method for the synthesis of 5-Methyl-2-hexyne is the alkylation of a
terminal alkyne. This reaction involves the deprotonation of a terminal alkyne to form a highly
nucleophilic acetylide ion, which then undergoes a nucleophilic substitution reaction with an
appropriate alkyl halide.

For the synthesis of 5-Methyl-2-hexyne, propyne can be deprotonated using a strong base like
sodium amide (NaNH-z) in a suitable solvent, such as liquid ammonia or an inert organic
solvent. The resulting propynide anion is then reacted with an isobutyl halide, such as isobutyl
bromide, to yield the desired product.
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Caption: General reaction pathway for the synthesis of 5-Methyl-2-hexyne via alkylation of
propyne.

Detailed Experimental Protocol

The following is a representative experimental protocol for the synthesis of 5-Methyl-2-hexyne.
Note: This is a generalized procedure and should be adapted and performed by qualified
personnel in a properly equipped laboratory, following all necessary safety precautions.

Materials:

e Propyne (gas or condensed liquid)
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e Sodium amide (NaNH2)

e |sobutyl bromide

e Liquid ammonia (or a suitable inert solvent like THF or dioxane)
e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate

Procedure:

o Deprotonation: In a three-necked round-bottom flask equipped with a dry ice condenser, a
gas inlet tube, and a mechanical stirrer, condense a sufficient amount of liquid ammonia
(e.g., 200 mL for a 0.5 mol scale reaction).

o Carefully add sodium amide (e.g., 0.55 mol) in portions to the liquid ammonia with stirring.

o Bubble propyne gas through the stirred suspension until the blue color of the dissolved
sodium amide disappears, indicating the complete formation of the sodium propynide.
Alternatively, if using condensed propyne, add it dropwise.

o Alkylation: After the formation of the propynide is complete, slowly add a solution of isobutyl
bromide (e.g., 0.5 mol) in anhydrous diethyl ether (e.g., 50 mL) to the reaction mixture.
Maintain the temperature of the reaction below the boiling point of liquid ammonia (-33 °C).

 After the addition is complete, allow the reaction mixture to stir for several hours, and then let
the ammonia evaporate overnight under a fume hood.

o Work-up: Carefully quench the reaction mixture by the slow addition of a saturated aqueous
ammonium chloride solution.

o Transfer the mixture to a separatory funnel and extract the agqueous layer with diethyl ether
(3 x50 mL).

o Combine the organic extracts and wash them with water and then brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by
rotary evaporation.

« Purification: Purify the crude product by fractional distillation to obtain pure 5-Methyl-2-
hexyne.

Spectroscopic Characterization

The structure of 5-Methyl-2-hexyne can be confirmed using various spectroscopic techniques.
While a comprehensive set of spectra for this specific compound is not readily available in
public databases, the expected characteristic signals are outlined below based on its structure
and data from similar compounds.

IH NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to
show signals corresponding to the different types of protons in the molecule. The methyl group
attached to the sp? carbon adjacent to the triple bond would appear as a singlet or a narrow
triplet. The methylene protons would appear as a multiplet, and the terminal methyl groups of
the isobutyl moiety would appear as a doublet.

13C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum would provide
key information about the carbon skeleton. The two sp-hybridized carbons of the alkyne would
appear in the characteristic region for alkynes (typically & 65-90 ppm). The sp3-hybridized
carbons of the methyl and isobutyl groups would appear in the upfield region of the spectrum.

IR (Infrared) Spectroscopy: The IR spectrum of 5-Methyl-2-hexyne would exhibit a
characteristic, though weak, absorption band for the C=C triple bond stretch in the region of
2100-2260 cm~1. The C-H stretching vibrations of the alkyl groups would be observed in the
2850-3000 cm~1 region.[5]

Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M*) at m/z
= 96, corresponding to the molecular weight of 5-Methyl-2-hexyne.[6] Fragmentation patterns
would be consistent with the loss of alkyl groups.

Logical Workflow for Technical Guide Development

The creation of this technical guide followed a structured workflow to ensure comprehensive
and accurate information delivery for the target audience.
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Caption: A logical workflow diagram illustrating the key stages in the development of this
technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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